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Compound of Interest

Compound Name: Methyl (4-cyanophenyl)acetate

CAS No.: 52798-01-3

Cat. No.: B1301003 Get Quote

Executive Summary
Methyl (4-cyanophenyl)acetate (CAS: 52798-01-3) is a bifunctional aromatic building block

characterized by a reactive methyl ester and a para-substituted nitrile group.[1][2] Its dual

functionality makes it a critical scaffold in the synthesis of non-steroidal anti-inflammatory drugs

(NSAIDs), GABAA receptor ligands, and advanced agrochemicals.

Unlike simple phenylacetates, the p-cyano group introduces significant electron-withdrawing

character, enhancing the acidity of the

-methylene protons and altering the electrophilicity of the ester carbonyl. This guide details its
synthesis, chemoselective transformations, and handling protocols.

Chemical Profile & Properties[1][2][3][4][5][6][7][8]
[9]
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Property Specification

IUPAC Name Methyl 2-(4-cyanophenyl)acetate

CAS Number 52798-01-3

Molecular Formula C₁₀H₉NO₂

Molecular Weight 175.18 g/mol

Appearance
Off-white solid (or viscous oil depending on

purity)

Melting Point

Note: Literature varies. High purity samples

often reported as low-melting solids. (Verify

experimentally; often cited erroneously as

>200°C due to confusion with the free acid).

Solubility
Soluble in EtOAc, DCM, MeOH, DMSO;

Insoluble in water.

Key Functional Groups
Nitrile (-CN), Methyl Ester (-COOMe), Benzylic

Methylene (-CH₂-)

Synthetic Routes (Upstream)
The synthesis of Methyl (4-cyanophenyl)acetate is primarily achieved through esterification of

the corresponding acid, though transition-metal catalyzed routes are emerging for industrial

scalability.

Route A: Acid Esterification (Standard Laboratory Scale)
The most reliable route involves the Fischer esterification of 4-cyanophenylacetic acid. This

method preserves the nitrile group, which is sensitive to harsh hydrolysis conditions.

Reagents: Methanol (excess), H₂SO₄ (cat.) or Thionyl Chloride (SOCl₂).

Mechanism: Acid-catalyzed nucleophilic acyl substitution.

Yield: Typically 95-98%.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1301003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Route B: Pd-Catalyzed Cyanation (Industrial Potential)
For large-scale manufacturing where the acid precursor is expensive, a palladium-catalyzed

cyanation of Methyl (4-chlorophenyl)acetate or Methyl (4-bromophenyl)acetate is utilized.

Reagents: Zn(CN)₂, Pd(PPh₃)₄, DMF, 80-100°C.

Advantage: Avoids handling free acids; utilizes cheaper aryl halide precursors.

Visualization: Synthesis & Reactivity Flow
The following diagram maps the synthesis of the compound and its divergent downstream

applications.
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Caption: Synthesis pathways (Blue/Red) converging on Methyl (4-cyanophenyl)acetate,

followed by divergent application streams (Dashed).

Reactivity & Applications (Downstream)
Alpha-Alkylation (C-H Activation)
The methylene protons at the
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-position are significantly acidic due to the electron-withdrawing ester and the para-cyano
phenyl ring.

Application: Synthesis of profen-like NSAID scaffolds (e.g., homologs of Felbinac or

Ibuprofen analogs).

Conditions: Requires non-nucleophilic bases like LDA or NaH in THF/DMF at -78°C to 0°C to

prevent polymerization or self-condensation.

Chemoselective Reduction
A critical challenge is reducing the ester without affecting the nitrile.

Reagent System: Sodium Borohydride (NaBH₄) with Lithium Chloride (LiCl) or Calcium

Chloride (CaCl₂) in Ethanol often permits the selective reduction of the ester to the primary

alcohol (4-(2-hydroxyethyl)benzonitrile), leaving the nitrile intact for further derivatization.

Heterocycle Formation
The ester group serves as an electrophile for condensation reactions.

GABA Ligands: Reaction with hydrazines or amidines yields pyrazolopyridinones,

investigated for selective GABAA receptor modulation.

Thiazoles: Condensation with thiosemicarbazones generates thiazole derivatives with

potential anticancer activity (e.g., against HCT-116 cell lines).

Experimental Protocols
Protocol A: Synthesis from 4-Cyanophenylacetic Acid
Validated for high yield and purity.

Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

Charge: Add 4-cyanophenylacetic acid (10.0 g, 62.1 mmol) and anhydrous Methanol (100

mL).
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Catalyst Addition: Cool the solution to 0°C in an ice bath. Add Thionyl Chloride (SOCl₂, 5.4

mL, 74.5 mmol) dropwise over 20 minutes. Caution: Exothermic gas evolution (SO₂, HCl).

Reaction: Remove ice bath and reflux at 65°C for 3–4 hours. Monitor by TLC (Hexane:EtOAc

3:1).

Workup: Evaporate methanol under reduced pressure. Dissolve residue in EtOAc (150 mL).

Wash with sat. NaHCO₃ (2 x 50 mL) and Brine (50 mL).

Isolation: Dry organic layer over Na₂SO₄, filter, and concentrate in vacuo.

Purification: If necessary, recrystallize from Hexane/EtOAc or purify via silica flash

chromatography.

Expected Yield: ~10.5 g (97%) as an off-white solid.

Protocol B: Alpha-Methylation (Model Reaction)
Demonstrates C-H activation potential.

Reagents: Methyl (4-cyanophenyl)acetate (1.0 eq), Iodomethane (1.2 eq), Sodium Hydride

(60% dispersion, 1.2 eq), DMF (anhydrous).

Procedure:

Suspend NaH in DMF at 0°C under Argon.

Add Methyl (4-cyanophenyl)acetate dissolved in DMF dropwise. Stir 30 min (Solution

turns yellow/orange due to enolate formation).

Add Iodomethane dropwise.

Stir at RT for 2 hours.

Quench: Pour into ice water and extract with Ether.

Result: Methyl 2-(4-cyanophenyl)propionate.
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Safety & Handling (MSDS Highlights)
Hazard Class Description Precaution

Acute Toxicity

Nitrile compounds can liberate

cyanide in vivo or under

extreme metabolic conditions.

Handle in a fume hood. Do not

inhale dust/vapors.

Skin/Eye Irritant Standard organic irritant.
Wear nitrile gloves and safety

glasses.

Incompatibility
Strong acids, strong bases,

strong oxidizing agents.

Avoid contact with

concentrated acids (hydrolysis

risk) or strong reducing agents

(LiAlH₄) unless intended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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